Cas no 1787487-05-1 (N-[(2-Amino-1,3-thiazol-4-yl)methyl]butane-1-sulfonamide)

• Product Name: N-[(2-Amino-1,3-thiazol-4-yl)methyl]butane-1-sulfonamide
• CAS No: 1787487-05-1
• MF: C₈H₁₅N₃O₂S₂
• MW: 249.353598833084
• CID: 5895233
• PubChem ID: 110718064
• Update Time: 2025-05-19

N-[(2-Amino-1,3-thiazol-4-yl)methyl]butane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1787487-05-1
• AKOS027629843
• N-[(2-Amino-1,3-thiazol-4-yl)methyl]butane-1-sulfonamide
• CHEMBL4997813
• EN300-738084

• Inchi： 1S/C8H15N3O2S2/c1-2-3-4-15(12,13)10-5-7-6-14-8(9)11-7/h6,10H,2-5H2,1H3,(H2,9,11)
• InChI Key： NUXHUOUQCREOTD-UHFFFAOYSA-N
• SMILES： S(CCCC)(NCC1=CSC(N)=N1)(=O)=O

Computed Properties

• Exact Mass: 249.06056908g/mol
• Monoisotopic Mass: 249.06056908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 122Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on N-[(2-Amino-1,3-thiazol-4-yl)methyl]butane-1-sulfonamide

N-[(2-Amino-1,3-thiazol-4-yl)methyl]butane-1-sulfonamide: A Comprehensive Overview

The compound CAS No. 1787487-05-1, also known as N-[(2-Amino-1,3-thiazol-4-yl)methyl]butane-1-sulfonamide, is a highly specialized chemical entity with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and functional groups, which make it a valuable component in the synthesis of advanced materials and pharmaceutical agents.

The molecular structure of N-[(2-Amino-1,3-thiazol-4-yl)methyl]butane-1-sulfonamide is characterized by the presence of a thiazole ring, an amino group, and a sulfonamide moiety. These functional groups endow the compound with versatile reactivity and compatibility in different chemical environments. Recent studies have highlighted its role in the development of bioactive compounds, where its thiazole ring contributes to significant biological activities such as anti-inflammatory and antioxidant properties.

One of the most promising applications of this compound lies in its use as an intermediate in the synthesis of advanced polymers. The sulfonamide group in its structure facilitates strong hydrogen bonding, which is crucial for achieving high thermal stability and mechanical strength in polymer matrices. Researchers have demonstrated that incorporating this compound into polymer formulations can significantly enhance their performance under extreme conditions, making them suitable for aerospace and automotive industries.

In addition to its material science applications, N-[(2-Amino-1,3-thiazol-4-yl)methyl]butane-1-sulfonamide has shown potential in the field of catalysis. Its amino group acts as a Lewis base, enabling it to coordinate with metal ions and form active catalytic sites. Recent experiments have revealed that this compound can serve as an efficient catalyst in organic transformations, such as alkene epoxidation and Suzuki coupling reactions. These findings underscore its versatility and importance in modern chemical synthesis.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The key steps include the formation of the thiazole ring through a condensation reaction between thiourea derivatives and aldehydes or ketones. Subsequent functionalization steps introduce the amino and sulfonamide groups, which are critical for determining the compound's final properties.

From an environmental perspective, researchers have been exploring the biodegradability and eco-friendliness of N-[(2-Amino-1,3-thiazol-4-yl)methyl]butane-1-sulfonamide. Preliminary studies suggest that under specific microbial conditions, this compound can undergo biodegradation without releasing harmful byproducts. This makes it a more sustainable alternative to traditional chemical intermediates that often pose environmental risks.

In conclusion, CAS No. 1787487-05-1 or N-[(2-Amino-1,3-thiazol